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Flortaucipir (18F), also known as AV-1451 or [F-18]T807, is a leading radiotracer for positron
emission tomography (PET) imaging of tau pathology in the brain, a hallmark of Alzheimer's
disease and other tauopathies.[1][2] Understanding its precise binding characteristics is
paramount for accurate interpretation of PET imaging data and for the development of next-
generation tau imaging agents. This technical guide synthesizes the current scientific
understanding of Flortaucipir's binding sites on the tau protein, detailing both its primary
interactions and off-target binding profiles.

Primary Binding Site on Aggregated Tau

Flortaucipir exhibits high affinity for paired helical filament (PHF) tau, the primary component
of neurofibrillary tangles (NFTs) in Alzheimer's disease.[3] Its ability to cross the blood-brain
barrier and bind to these aggregates allows for the in vivo visualization of tau pathology.[1][2]

A landmark cryo-electron microscopy (cryo-EM) study provided high-resolution structural
insights into the binding of Flortaucipir to tau filaments. While the study unexpectedly did not
visualize binding to Alzheimer's disease PHFs, it successfully identified a specific binding site
on Chronic Traumatic Encephalopathy (CTE) Type | tau filaments.

In this CTE tau filament structure, Flortaucipir was found to bind in a 1:1 molecular
stoichiometry with the tau protein. The binding site is located in a small cavity adjacent to lysine
353 (K353) and aspartate 358 (D358) of the tau protein.[4][5] The interaction buries a relatively
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small solvent-accessible surface area of 79 A2, which constitutes only 18% of the Flortaucipir
molecule's surface.[4] This is in contrast to other ligands that may bury a larger surface area
upon binding.[4]

Quantitative Binding Affinity

The binding affinity of Flortaucipir for tau aggregates has been quantified in vitro.
Autoradiography studies using post-mortem human brain tissue from patients with Alzheimer's
disease have been instrumental in determining these values.

Parameter Value Tissue Source Method

) o Frontal lobe of )
Dissociation Constant ) ) In vitro
14.6 nM Alzheimer's disease )
(Kd) ] autoradiography
patients

Table 1: Quantitative binding data for Flortaucipir to tau aggregates.[6]

Off-Target Binding Profile

A significant consideration in the use of Flortaucipir is its propensity for off-target binding,
which can lead to signal in brain regions not typically associated with tau pathology and
complicate image interpretation.[3] This off-target binding has been reported in various brain
structures and to several biomolecules.

Identified Off-Target Binding Sites:

» Monoamine Oxidase (MAO): Flortaucipir has shown binding affinity for both MAO-A and
MAO-B.[1][7] However, some studies suggest that the contribution of MAO binding to the

overall PET signal in regions with significant tau pathology is minimal due to fast dissociation

rates.[7]

e Neuromelanin and Melanin: Binding has been observed in regions rich in neuromelanin and

melanin-containing cells, such as the substantia nigra and leptomeningeal melanocytes.[1][3]

[7]
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 lron: A correlation between Flortaucipir signal and iron accumulation has been noted,
particularly in the basal ganglia.[3]

o Other Structures: Off-target binding has also been reported in the choroid plexus, caudate,
putamen, pallidum, and thalamus.[3][8][9] Additionally, binding has been associated with
microhemorrhages and calcifications.[3]

Experimental Methodologies

The characterization of Flortaucipir's binding sites has been achieved through a combination
of sophisticated experimental techniques.

Positron Emission Tomography (PET) Imaging

PET imaging is the primary in vivo method for visualizing the distribution and density of
Flortaucipir binding in the human brain.
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PET Imaging Workflow for Flortaucipir.
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In Vitro Autoradiography

This technique is crucial for quantifying the binding affinity of radiotracers to their targets in

post-mortem tissue sections.
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Autoradiography Experimental Workflow.

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM enables the high-resolution structural determination of biological macromolecules,
providing atomic-level detail of ligand-protein interactions.
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Cryo-EM Protocol
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Cryo-EM Workflow for Structural Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611109?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

